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Compound of Interest

Compound Name:
Ethyl 4-hydroxyazepane-1-

carboxylate

CAS No.: 109386-74-5

Cat. No.: B13021262

Get Quote

Executive Summary & Chemical Profile[1]
Ethyl 4-hydroxyazepane-1-carboxylate represents a privileged scaffold in drug discovery,

particularly for GPCR ligands (e.g., Muscarinic M4 agonists) and kinase inhibitors (e.g., Balanol

analogs).[1] The 7-membered azepane ring introduces unique conformational flexibility

compared to piperidines, allowing the C4-substituent to explore vector space distinct from

standard 6-membered rings.

Structural Analysis[1][2]
Nucleophilic Handle: The secondary alcohol at C4 is the primary site for diversification.[1]

Electronic Environment: The N-COOEt group withdraws electron density, slightly increasing

the acidity of the C4-OH proton compared to a free amine, but reducing the basicity of the

ring nitrogen.

Stereochemistry: The C4 position is chiral.[1] This guide applies to both racemic and

enantiopure starting materials, though specific notes on stereoinversion are provided in the
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Mitsunobu section.

Reactivity Heatmap
Reaction Class Feasibility Critical Considerations

O-Alkylation (SN2) High

Requires strong base (NaH) or

Phase Transfer Catalysis

(PTC).[1] Steric hindrance in

the 7-membered ring can slow

kinetics.

O-Acylation Very High

Rapid reaction with acid

chlorides/anhydrides.[1]

Standard DMAP catalysis is

effective.[1]

Mitsunobu Reaction High

Excellent for stereochemical

inversion or installing N/S

nucleophiles.[1]

Oxidation High

Clean conversion to 4-

oxoazepane (ketone) using

Dess-Martin Periodinane.[1]

Carbamate Hydrolysis Low

WARNING: The N-COOEt

group is chemically robust.[1]

Removal requires harsh

conditions (e.g., TMSI or

HBr/AcOH) that may

compromise C4 modifications.

[1]

Detailed Experimental Protocols
Protocol A: O-Alkylation (Ether Synthesis)
Objective: Installation of aryl/alkyl ethers for SAR exploration. Mechanism: Williamson Ether

Synthesis via alkoxide generation.[1]

Reagents:
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Substrate: Ethyl 4-hydroxyazepane-1-carboxylate (1.0 equiv)[1]

Electrophile: Benzyl bromide / Alkyl iodide (1.2–1.5 equiv)[1]

Base: Sodium Hydride (60% dispersion in oil, 1.5 equiv)[1]

Solvent: Anhydrous DMF or THF (0.1 M concentration)

Catalyst (Optional): Tetrabutylammonium iodide (TBAI, 0.1 equiv) for sluggish chlorides.[1]

Step-by-Step Methodology:

Alkoxide Formation: In a flame-dried flask under Ar/N2, dissolve the substrate in anhydrous

DMF. Cool to 0°C.[1]

Deprotonation: Add NaH portion-wise.[1] Evolution of H2 gas will occur.[2] Stir at 0°C for 30

minutes, then warm to Room Temperature (RT) for 30 minutes to ensure complete

deprotonation. Note: The solution typically turns slightly yellow.[1]

Electrophile Addition: Cool back to 0°C (optional, depending on electrophile reactivity) and

add the alkyl halide dropwise.

Reaction: Allow to warm to RT and stir.

Monitoring: TLC (usually 30–50% EtOAc/Hexane).[1] Reaction time is typically 2–16

hours.[1]

Troubleshooting: If conversion stalls, heat to 50°C and add TBAI. The 7-membered ring

can adopt folded conformers that shield the alkoxide; heat overcomes this entropic barrier.

Quench & Workup: Quench carefully with sat. NH4Cl.[1] Extract with EtOAc (3x).[1][3] Wash

organics with H2O (2x) and Brine (1x) to remove DMF.[1] Dry over Na2SO4.

Protocol B: Activation via Tosylation (Leaving Group
Installation)
Objective: Converting the -OH into a Tosylate (-OTs) to enable SN2 displacement by amines,

thiols, or azides.[1]
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Reagents:

Substrate (1.0 equiv)

p-Toluenesulfonyl chloride (TsCl) (1.5 equiv)[1]

Pyridine (solvent & base, or 3.0 equiv in DCM)[1]

DMAP (0.1 equiv)[1]

Step-by-Step Methodology:

Dissolution: Dissolve substrate in DCM (0.2 M). Add Pyridine (3.0 equiv) and DMAP

(catalytic).[1]

Addition: Add TsCl portion-wise at 0°C.

Incubation: Stir at RT for 12–24 hours.

Checkpoint: The formation of the tosylate is often slower than in primary alcohols.[1]

Monitor for the disappearance of the polar starting material.[1]

Workup: Dilute with DCM. Wash with 1M HCl (to remove pyridine), then sat.[1] NaHCO3.

Stability Note: The resulting Ethyl 4-(tosyloxy)azepane-1-carboxylate is moderately stable

but should be used immediately or stored at -20°C to prevent elimination to the alkene

(enamide formation).[1]

Protocol C: Stereochemical Inversion (Mitsunobu
Reaction)
Objective: Inverting the chiral center (e.g., converting (R)-OH to (S)-Ester) or installing difficult

nucleophiles.[1]

Reagents:

Substrate (1.0 equiv)
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Triphenylphosphine (PPh3, 1.5 equiv)[1]

Nucleophile (e.g., Benzoic acid, Phenol, Phthalimide) (1.5 equiv)[1]

DIAD or DEAD (Diisopropyl azodicarboxylate) (1.5 equiv)[1]

Solvent: Anhydrous THF or Toluene.[1]

Step-by-Step Methodology:

Complexation: Dissolve Substrate, PPh3, and Nucleophile in THF. Cool to 0°C.[1]

Activation: Add DIAD dropwise over 10 minutes. The solution will turn yellow/orange.[1]

Reaction: Stir at RT for 12–24 hours.

Purification (Critical): Triphenylphosphine oxide (TPPO) is a difficult byproduct.[1]

Tip: Triturate the crude residue with Hexane/Ether (1:[1]1) to precipitate TPPO before

column chromatography.[1]

Stereochemistry: This reaction proceeds with Walden Inversion.[1] If you start with cis-4-

OH, you obtain the trans-product.

Strategic Workflow Visualization
The following diagram illustrates the divergent synthesis pathways starting from Ethyl 4-
hydroxyazepane-1-carboxylate.

Ethyl 4-hydroxyazepane-
1-carboxylate

(C4-OH Nucleophile)

Pathway A:
O-AlkylationNaH, R-X

Pathway B:
Sulfonylation

TsCl, Pyridine

Pathway C:
Oxidation

Dess-Martin

4-Alkoxyazepane
(Ether Linkage)

4-Tosyloxyazepane
(Activated Electrophile)

Nucleophilic
Displacement (SN2)

R-NH2 / R-SH

4-Oxoazepane
(Ketone)

Reductive Amination
(Access to 4-Amines)

R-NH2, NaBH(OAc)3
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Click to download full resolution via product page

Figure 1: Divergent functionalization pathways for Ethyl 4-hydroxyazepane-1-carboxylate.[1]

Pathway B inverts stereochemistry upon displacement; Pathway C ablates stereochemistry.[1]

Troubleshooting & Scientific Validation
Conformational Bias & Reaction Rates
The azepane ring is highly flexible, existing in twist-chair and twist-boat conformations.

Issue: In SN2 reactions (Protocol B displacement), the nucleophile may struggle to approach

the backside of the C4-OTs due to transannular hydrogen interactions.

Solution: Use polar aprotic solvents (DMSO, DMF) and elevated temperatures (60–80°C) for

displacement reactions to populate higher-energy conformers that expose the reaction

center.[1]

Protecting Group Orthogonality
Unlike Boc-protected azepanes, the Ethyl Carbamate is extremely stable.

Acid Stability: It survives TFA and 4M HCl/Dioxane.[1] Do not attempt to deprotect using

standard Boc protocols.[1]

Deprotection: If removal is required, use Trimethylsilyl iodide (TMSI) in DCM or refluxing

KOH in Ethanol.[1] Note that these conditions are harsh and may cleave newly formed

ether/ester bonds at C4.[1]

Analytical Data Validation
NMR Signature: The methylene protons adjacent to the Nitrogen (C2 and C7) will appear as

complex multiplets around 3.3–3.6 ppm.[1] The C4-H (methine attached to Oxygen) typically

shifts from ~3.9 ppm (OH) to ~4.5–5.0 ppm upon acylation/tosylation.[1]

Rotamers: Due to the N-COOEt bond character, NMR spectra may show rotameric

broadening or splitting at room temperature. Run NMR at 50°C in DMSO-d6 to coalesce

peaks for cleaner integration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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